Cas no 8066-04-4 (4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1))

4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1) structure
8066-04-4 structure
Product name:4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1)
CAS No:8066-04-4
MF:C18H20Cl2N2O4
MW:399.268403053284
CID:1801784
PubChem ID:165700

4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1)
    • 8066-04-4
    • DTXSID001001398
    • 4-Chlorophenyl hydrogen methylcarbonimidate--propan-2-yl hydrogen (3-chlorophenyl)carbonimidate (1/1)
    • Carbamic acid, N-(4-chlorophenyl)-, 1-methylethyl ester mixt. with 4-Chlorophenyl methylcarbamate
    • Inchi: InChI=1S/C10H12ClNO2.C8H8ClNO2/c1-7(2)14-10(13)12-9-5-3-4-8(11)6-9;1-10-8(11)12-7-4-2-6(9)3-5-7/h3-7H,1-2H3,(H,12,13);2-5H,1H3,(H,10,11)
    • InChI Key: MUGFRXPZYJJYSM-UHFFFAOYSA-N
    • SMILES: CC(C)OC(=O)NC1=CC(=CC=C1)Cl.CNC(=O)OC1=CC=C(C=C1)Cl

Computed Properties

  • Exact Mass: 398.080013
  • Monoisotopic Mass: 398.080013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7

Experimental Properties

  • Boiling Point: 251.1°C at 760 mmHg
  • Flash Point: 105.7°C

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